Cas no 2408969-74-2 (tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate)

• Product Name: tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate
• CAS No: 2408969-74-2
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 5843727
• PubChem ID: 165702713
• Update Time: 2025-10-24

tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate
• 2408969-74-2
• EN300-7548467

• Inchi： 1S/C17H23N3O4/c1-17(2,3)24-16(22)18-15-11-14(19-20(15)8-9-21)12-6-5-7-13(10-12)23-4/h5-7,10-11,21H,8-9H2,1-4H3,(H,18,22)
• InChI Key： KDFGLQPIUBHKTF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C2C=CC=C(C=2)OC)=NN1CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 333.16885622g/mol
• Monoisotopic Mass: 333.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate

Comprehensive Guide to tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate (CAS No. 2408969-74-2)

tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate (CAS No. 2408969-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. Its unique molecular structure, featuring a tert-butyl carbamate group and a 3-methoxyphenyl moiety, makes it a valuable intermediate in synthetic chemistry.

The growing interest in tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate is driven by its potential role in the development of novel therapeutic agents. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules, especially in the design of kinase inhibitors and anti-inflammatory drugs. Recent studies have explored its utility in targeting specific enzymatic pathways, which aligns with the current trend of precision medicine and personalized therapeutics.

From a chemical perspective, CAS No. 2408969-74-2 exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its hydroxyethyl group provides a reactive site for further functionalization, while the methoxyphenyl ring contributes to its lipophilicity, a critical factor in drug bioavailability. These properties have made it a subject of interest in medicinal chemistry and pharmacokinetic studies.

The synthesis of tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate typically involves multi-step organic reactions, including condensation and protection-deprotection strategies. Advanced techniques such as HPLC purification and NMR characterization are employed to ensure high purity and accurate structural confirmation. This rigorous process underscores its importance in high-value research applications.

In the context of market dynamics, the demand for CAS No. 2408969-74-2 has been steadily increasing, particularly among contract research organizations (CROs) and pharmaceutical companies. Its role as a key intermediate in the synthesis of biologically active compounds has positioned it as a sought-after chemical in the global market. Suppliers often highlight its high purity grade and batch-to-batch consistency to meet the stringent requirements of industrial and academic clients.

For researchers and industry professionals, understanding the storage and handling of tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate is crucial. It is recommended to store the compound in a cool, dry environment, away from direct sunlight and moisture, to maintain its stability over time. Proper material safety data sheets (MSDS) should always be consulted to ensure safe laboratory practices.

Looking ahead, the potential applications of CAS No. 2408969-74-2 are expected to expand, particularly in the fields of cancer research and neurodegenerative disease studies. Its structural versatility allows for modifications that could lead to breakthroughs in targeted drug delivery systems and small-molecule therapeutics. As the scientific community continues to explore its capabilities, this compound is likely to remain a focal point in cutting-edge research.

In summary, tert-butyl N-[1-(2-hydroxyethyl)-3-(3-methoxyphenyl)-1H-pyrazol-5-yl]carbamate (CAS No. 2408969-74-2) represents a promising compound with wide-ranging implications in modern chemistry and medicine. Its unique properties, coupled with its growing commercial demand, make it a noteworthy subject for both researchers and industry stakeholders. By staying informed about its latest developments, professionals can leverage its potential to drive innovation in their respective fields.